molecular formula C14H13NO2 B8493461 3-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-phenylamine

3-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-phenylamine

Cat. No.: B8493461
M. Wt: 227.26 g/mol
InChI Key: CHIVPESEHJWBOW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-phenylamine is a useful research compound. Its molecular formula is C14H13NO2 and its molecular weight is 227.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H13NO2

Molecular Weight

227.26 g/mol

IUPAC Name

3-(2,3-dihydro-1,4-benzodioxin-6-yl)aniline

InChI

InChI=1S/C14H13NO2/c15-12-3-1-2-10(8-12)11-4-5-13-14(9-11)17-7-6-16-13/h1-5,8-9H,6-7,15H2

InChI Key

CHIVPESEHJWBOW-UHFFFAOYSA-N

Canonical SMILES

C1COC2=C(O1)C=CC(=C2)C3=CC(=CC=C3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

1,4-benzodioxane-6-boronic acid (0.125 g, 0.693 mmol) and 3-bromoaniline (0.05 mL, 0.462 mmol) were combined in DME (2 mL) in a flame-dried, round-bottom flask. Na2CO3 (2M, 0.485 mL, 0.970 mmol) and Pd(PPh3)4 (0.017 g, 0.014 mmol) were added to the stirred solution. The reaction was refluxed overnight under argon flow, and subsequently cooled to room temperature. The solvent was removed under vacuum and the resulting residue was resuspended in H20 and extracted with CH2Cl2. The organic phase was dried over MgSO4 and concentrated under vacuum. The crude product was purified by silica column chromatography (0-20% EtOAc/hexanes). The purification was monitored by TLC. The solvent was removed under vacuum from fractions containing product, resulting in 0.079 g in 75% yield.
Quantity
0.125 g
Type
reactant
Reaction Step One
Quantity
0.05 mL
Type
reactant
Reaction Step Two
Quantity
0.485 mL
Type
reactant
Reaction Step Three
Quantity
0.017 g
Type
catalyst
Reaction Step Three
Name
Quantity
2 mL
Type
solvent
Reaction Step Four

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